Cas no 27376-24-5 (1,6-Dibromohexa-1,5-diyne)
1,6-Dibromohexa-1,5-diyne structure
Product Name:1,6-Dibromohexa-1,5-diyne
CAS No:27376-24-5
MF:C6H4Br2
MW:235.903960227966
CID:2838817
PubChem ID:14344971
Update Time:2025-04-21
1,6-Dibromohexa-1,5-diyne Chemical and Physical Properties
Names and Identifiers
-
- DTXSID40559183
- SCHEMBL10706483
- 1,6-Dibromohexa-1,5-diyne
- 27376-24-5
- 1,6-dibromo-1,5-hexadiyne
-
- Inchi: 1S/C6H4Br2/c7-5-3-1-2-4-6-8/h1-2H2
- InChI Key: WQDPSTYGLZXWAX-UHFFFAOYSA-N
- SMILES: BrC#CCCC#CBr
Computed Properties
- Exact Mass: 235.86593Da
- Monoisotopic Mass: 233.86798Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 146
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 0Ų
1,6-Dibromohexa-1,5-diyne Related Literature
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Xinyi Liu,Huan Chen,Jing Lin,Yi Li,Liangqia Guo Chem. Commun., 2019,55, 2972-2975
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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